molecular formula C22H30N4O2 B5674864 8-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one

8-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one

Cat. No. B5674864
M. Wt: 382.5 g/mol
InChI Key: ABRUONUCQDJFPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related diazaspiro decanones involves multistep pathways starting from basic organic compounds. For instance, Caroon et al. (1981) discussed the synthesis of a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones for antihypertensive activity screening. The synthetic approach involves the preparation of compounds optionally substituted at the 8 position, indicating a complex synthetic strategy that may apply to our compound of interest (Caroon et al., 1981).

Molecular Structure Analysis

Molecular structure determination is crucial for understanding the compound's chemical behavior. Techniques such as X-Ray diffraction and NMR spectroscopy are typically employed. For compounds within this class, structural characterization has been achieved, indicating the importance of stereochemistry and molecular conformation in their activity and properties. However, specific studies directly addressing the molecular structure of our compound were not identified in this search, suggesting a gap in the available literature.

Chemical Reactions and Properties

Chemical reactions involving diazaspiro decanones include their participation in cycloaddition reactions, showcasing their reactivity towards various organic reagents. Kayukova et al. (2018) investigated the chemical stability of similar compounds, highlighting their susceptibility to rearrangements under certain conditions, which could be relevant for understanding the chemical behavior of our compound (Kayukova et al., 2018).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, are influenced by their molecular framework. The crystal structure analysis provides insights into the stability and solid-state properties. For instance, Quadrelli et al. (2011) detailed the crystal structures of related compounds, shedding light on the factors affecting their stability and physical properties (Quadrelli et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are pivotal for the compound's applications. The work by Thanusu et al. (2011) on related compounds highlights their potential as antimicrobial agents, suggesting the broad utility of this class of compounds in various chemical and biological contexts (Thanusu et al., 2011).

properties

IUPAC Name

8-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H30N4O2/c1-2-19-23-24-20(28-19)16-25-13-10-22(11-14-25)15-21(27)26(17-22)12-6-9-18-7-4-3-5-8-18/h3-5,7-8H,2,6,9-17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ABRUONUCQDJFPT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NN=C(O1)CN2CCC3(CC2)CC(=O)N(C3)CCCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H30N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-[(5-Ethyl-1,3,4-oxadiazol-2-YL)methyl]-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.